N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide

• IUPAC Name: 1-(3-acetylphenyl)-3-[(2,4-difluorophenyl)carbamothioylamino]thiourea
• InChI: InChI=1S/C16H14F2N4OS2/c1-9(23)10-3-2-4-12(7-10)19-15(24)21-22-16(25)20-14-6-5-11(17)8-13(14)18/h2-8H,1H3,(H2,19,21,24)(H2,20,22,25)
• InChI Key: VWJIAIBHSJUOCV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NNC(=S)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C16H14F2N4OS2
• Molecular Weight: 380.4 g/mol

Description

N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide, also known as DFD-03, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide is not fully understood. However, it has been found to inhibit the activity of various enzymes and proteins that are involved in inflammation, cancer, and viral infections. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression. In addition, N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide has been found to inhibit the activity of viral proteases, which are enzymes that are required for the replication of viruses.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide has been found to possess various biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been found to induce apoptosis, which is a process of programmed cell death that is important for the regulation of cell growth and development. In addition, N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide has been found to inhibit the proliferation of cancer cells and the replication of viruses.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. It is also stable and can be stored for long periods of time. However, N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide has some limitations for lab experiments. It is highly lipophilic, which makes it difficult to dissolve in aqueous solutions. In addition, its mechanism of action is not fully understood, which makes it difficult to predict its effects on different cell types and in different experimental conditions.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide. One direction is to investigate its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to investigate its potential applications in the treatment of cancer, particularly in combination with other anti-cancer drugs. In addition, further studies are needed to elucidate the mechanism of action of N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide and to identify its molecular targets. Finally, the development of new analogs of N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide with improved pharmacological properties is another future direction for the study of this compound.

Scientific Research Applications

N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide has been extensively studied for its potential applications in scientific research. It has been found to possess anti-inflammatory properties, which makes it a potential candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. It has also been found to possess anti-cancer properties, which makes it a potential candidate for the treatment of various types of cancer. In addition, N-(3-acetylphenyl)-N'-(2,4-difluorophenyl)-1,2-hydrazinedicarbothioamide has been found to possess anti-viral properties, which makes it a potential candidate for the treatment of viral infections, such as influenza and HIV.